Cas no 1181573-20-5 (2-Pyrazinecarboxylic acid, 3-(1H-indol-6-yl)-)

• Product Name: 2-Pyrazinecarboxylic acid, 3-(1H-indol-6-yl)-
• CAS No: 1181573-20-5
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 2141368
• Update Time: 2023-08-04

2-Pyrazinecarboxylic acid, 3-(1H-indol-6-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-6-yl)-pyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylic acid, 3-(1H-indol-6-yl)-

• Inchi： 1S/C13H9N3O2/c17-13(18)12-11(15-5-6-16-12)9-2-1-8-3-4-14-10(8)7-9/h1-7,14H,(H,17,18)
• InChI Key： XBPMRVFRVMOOFD-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC3C=CNC=3C=2)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Topological Polar Surface Area: 78.9